Cas no 1806872-68-3 (5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde)

• Product Name: 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde
• CAS No: 1806872-68-3
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4862897
• Update Time: 2025-08-03

5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-4-1-11-7(12(14)15)5(6(9)10)3(4)2-13/h1-2,6H
• InChI Key： BBJUQHXZBAWSAK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde

5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde, with the CAS number 1806872-68-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, a nitro group, and an aldehyde functional group. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde in drug discovery and development. The presence of the nitro group and bromine substituent contributes to its high reactivity and selectivity in various chemical reactions. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-cancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several human cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde has also been investigated for its use in materials science. The aldehyde functional group makes it an ideal candidate for cross-coupling reactions, which are widely used in the synthesis of advanced materials such as polymers and nanoparticles. A 2022 study in the journal Advanced Materials highlighted its role in the fabrication of highly conductive polymer films, which have potential applications in flexible electronics and energy storage devices.

The synthesis of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the bromination of pyridine derivatives, followed by the introduction of the difluoromethyl and nitro groups through electrophilic substitution reactions. The final step involves oxidation to introduce the aldehyde group, which is critical for its reactivity in subsequent applications.

The chemical stability of 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde has been extensively studied under various conditions. Research indicates that the compound is stable under normal storage conditions but exhibits reactivity under specific thermal or photochemical stimuli. This property makes it suitable for use in controlled-release drug delivery systems and other time-dependent chemical processes.

In conclusion, 5-Bromo-3-(difluoromethyl)-2-nitropyridine-4-carboxaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovations.